Cas no 80088-37-5 (Acetamide, N-(5-(2-propynylthio)-1,3,4-thiadiazol-2-yl)-)

• Product Name: Acetamide, N-(5-(2-propynylthio)-1,3,4-thiadiazol-2-yl)-
• CAS No: 80088-37-5
• MF: C₇H₇N₃OS₂
• MW: 213.27997803688
• CID: 733447
• PubChem ID: 11970668
• Update Time: 2025-04-19

Acetamide, N-(5-(2-propynylthio)-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-(2-propynylthio)-1,3,4-thiadiazol-2-yl)-
• N-(5-prop-2-ynylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• N-[5-(2-propynylthio)-1,3,4-thiadiazol-2-yl]acetamide
• N-(5-(2-Propynylthio)-1,3,4-thiadiazol-2-yl)acetamide
• N-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide
• 80088-37-5
• N-{5-[(Prop-2-yn-1-yl)sulfanyl]-1,3,4-thiadiazol-2-yl}ethanimidic acid
• DTXSID201000958
• N-(5-(Prop-2-yn-1-ylthio)-1,3,4-thiadiazol-2-yl)acetamide
• EINECS 279-396-4
• NS00061826

• Inchi： 1S/C7H7N3OS2/c1-3-4-12-7-10-9-6(13-7)8-5(2)11/h1H,4H2,2H3,(H,8,9,11)
• InChI Key： LDXGTEYZWFCVMC-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C)=O)SCC#C

Computed Properties

• Exact Mass: 213.003053
• Monoisotopic Mass: 213.003053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8

Experimental Properties

• Density: 1.408
• Refractive Index: 1.62